Cas no 858599-23-2 ((6-Acetyl-pyridin-3-YL)-carbamic acid tert-butyl ester)

• Product Name: (6-Acetyl-pyridin-3-YL)-carbamic acid tert-butyl ester
• CAS No: 858599-23-2
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 2808401
• PubChem ID: 23143621
• Update Time: 2025-06-28

(6-Acetyl-pyridin-3-YL)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-acetylpyridin-3-yl)carbamate
• (6-Acetylpyridin-3-yl)carbamic acid tert-butyl ester
• (6-ACETYL-PYRIDIN-3-YL)-CARBAMIC ACID TERT-BUTYL ESTER
• AB69690
• 2-acetyl-5-(tert-butoxycarbonylamino)pyridine
• tert-butyl N-(6-acetylpyridin-3-yl)carbamate
• MFCD13190068
• BS-44363
• tert-Butyl(6-acetylpyridin-3-yl)carbamate
• DB-115470
• TERT-BUTYL 6-ACETYLPYRIDIN-3-YLCARBAMATE
• 858599-23-2
• SCHEMBL2012546
• 1-[5-(Boc-amino)-2-pyridyl]ethanone
• SY326534
• E84734
• EN300-797940
• ODJIEHOBOFHMEY-UHFFFAOYSA-N
• (6-Acetyl-pyridin-3-YL)-carbamic acid tert-butyl ester

• Inchi： 1S/C12H16N2O3/c1-8(15)10-6-5-9(7-13-10)14-11(16)17-12(2,3)4/h5-7H,1-4H3,(H,14,16)
• InChI Key： ODJIEHOBOFHMEY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(C(C)=O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (6-Acetyl-pyridin-3-YL)-carbamic acid tert-butyl ester

Comprehensive Overview of (6-Acetyl-pyridin-3-YL)-carbamic acid tert-butyl ester (CAS No. 858599-23-2)

(6-Acetyl-pyridin-3-YL)-carbamic acid tert-butyl ester is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. With the CAS registry number 858599-23-2, this compound has garnered significant attention due to its unique structural features, which include a pyridine ring and a tert-butyl carbamate group. These functional groups make it a valuable intermediate in the development of novel drug candidates, particularly in the fields of oncology and neurology.

The compound’s acetyl and carbamic acid moieties contribute to its reactivity, enabling it to participate in various coupling reactions and protecting group strategies. Researchers often employ (6-Acetyl-pyridin-3-YL)-carbamic acid tert-butyl ester in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. Its stability under standard laboratory conditions and compatibility with common solvents like DMSO and acetonitrile further enhance its utility.

In recent years, the demand for high-purity intermediates like 858599-23-2 has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. This compound aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to build larger, more complex structures. Its role in kinase inhibitor development has also been explored, reflecting its relevance in targeted cancer therapies.

From a synthetic perspective, (6-Acetyl-pyridin-3-YL)-carbamic acid tert-butyl ester is often synthesized via nucleophilic substitution or amide coupling reactions. The tert-butyloxycarbonyl (Boc) group serves as a protective moiety for amines, a technique widely adopted in peptide synthesis. This versatility makes the compound a staple in organic synthesis laboratories and pharmaceutical R&D facilities worldwide.

Environmental and safety considerations are paramount when handling 858599-23-2. While it is not classified as hazardous under standard regulations, proper storage in cool, dry conditions is recommended to maintain its integrity. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidelines for safe handling, emphasizing the use of personal protective equipment (PPE) such as gloves and lab coats.

The analytical characterization of (6-Acetyl-pyridin-3-YL)-carbamic acid tert-butyl ester typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for researchers relying on this compound for reproducible results. Its molecular weight (266.3 g/mol) and melting point data are frequently referenced in technical literature.

Market trends indicate a rising interest in custom synthesis services for compounds like 858599-23-2, as pharmaceutical companies seek tailored solutions for their research needs. Suppliers often highlight its purity (>98%) and scalability as key selling points, catering to both academic and industrial clients. Online search queries for this compound frequently include terms like "Boc-protected pyridine derivatives" and "acetyl pyridine applications," reflecting its niche yet growing demand.

In conclusion, (6-Acetyl-pyridin-3-YL)-carbamic acid tert-butyl ester (CAS 858599-23-2) represents a critical building block in contemporary chemical research. Its multifaceted applications, from drug discovery to material science, underscore its importance in the scientific community. As research into targeted therapies and green chemistry progresses, this compound is poised to remain a focal point of innovation.